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Compound of Interest

Compound Name: 2-Chloro-3-methylpentane

cat. No.: B3422118

An In-depth Technical Guide to the Physical Properties of 2-Chloro-3-methylpentane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-Chloro-
3-methylpentane (CsH13Cl), an alkyl halide. The information presented herein is intended for
use in research, drug development, and other scientific applications where a thorough
understanding of this compound's physical characteristics is essential. This guide summarizes
key quantitative data, outlines relevant experimental protocols for their determination, and
provides a logical framework for understanding the interplay of molecular structure and physical
properties.

Core Physical and Chemical Properties

2-Chloro-3-methylpentane is a halogenated derivative of 3-methylpentane. Its physical
properties are primarily dictated by its molecular structure, including the presence of a chlorine
atom, which introduces polarity and increases the molecular mass compared to its parent
alkane.

Quantitative Data Summary

The physical properties of 2-Chloro-3-methylpentane are summarized in the table below. It is
important to note that experimental data for this specific isomer can be limited, and some
values are estimated or derived from data on related isomers.
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Property Value Source(s)
Molecular Formula CeH13ClI [1112]
Molecular Weight 120.62 g/mol [11[2][3]
Boiling Point 117.7 °C at 760 mmHg [2]

Melting Point -35.1 °C (estimate) [2]

Density 0.863 g/cm? [2]
Refractive Index 1.4107 [2]

Vapor Pressure 23.6 mmHg at 25 °C [2]

Flash Point 20.8 °C [2]

- Insoluble in water; soluble in
Solubility _ [4][5]
organic solvents

CAS Number 24319-09-3 [1][6]

Factors Influencing Physical Properties

The physical properties of haloalkanes like 2-Chloro-3-methylpentane are influenced by
several key molecular factors. The presence of the halogen atom, the overall molecular weight,
and the branching of the carbon chain all play significant roles.[4][5] Generally, haloalkanes
exhibit higher boiling points than alkanes of similar carbon skeletons due to increased
molecular mass and the introduction of dipole-dipole interactions alongside van der Waals
forces.[4][5][7] For isomeric haloalkanes, increased branching leads to a more compact,
spherical shape, which reduces the surface area for intermolecular contact and thus lowers the
boiling point.[4][5][8] Density tends to increase with the atomic mass of the halogen and the
number of halogen atoms present.[4][5][9]
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Key Factors Influencing Physical Properties of Haloalkanes
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Caption: Logical flow of molecular factors affecting haloalkane properties.

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization.
The following sections detail standard methodologies for measuring the key properties of liquid
haloalkanes.

Boiling Point Determination (Capillary Method)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.[10]
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Protocol:

Preparation: Seal one end of a capillary tube by heating it in a flame.

Assembly: Place a small amount (a few milliliters) of 2-Chloro-3-methylpentane into a
fusion tube. Invert the sealed capillary tube and place it into the fusion tube with the open
end submerged in the liquid.

Apparatus: Attach the fusion tube to a thermometer, ensuring the sample is level with the
thermometer bulb. Place the assembly in a heating apparatus, such as a Thiele tube or an
aluminum block, filled with a suitable heating oil.[11][12]

Heating: Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube
will slowly exit.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will
emerge from the capillary tube's open end.

Measurement: Stop heating and allow the apparatus to cool slowly. The boiling point is the
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube.[10] Record the atmospheric pressure at the time of measurement.

Density Determination

The density of a liquid can be determined by accurately measuring its mass and volume. A

pycnometer (specific gravity bottle) is commonly used for this purpose.

Protocol:

Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Weigh the empty, dry pycnometer accurately using an analytical
balance.

Mass of Pycnometer with Water: Fill the pycnometer with deionized water, ensuring no air
bubbles are present. Thermostat the pycnometer to a specific temperature (e.g., 20 °C or 25
°C) and weigh it.
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Mass of Pycnometer with Sample: Empty and dry the pycnometer again. Fill it with 2-
Chloro-3-methylpentane, thermostat to the same temperature, and weigh it.

Calculation:

o Calculate the mass of the water and the mass of the sample.

o Determine the exact volume of the pycnometer using the known density of water at the
measurement temperature.

o Calculate the density of the sample by dividing its mass by the determined volume of the
pycnometer.

Refractive Index Measurement

The refractive index is a characteristic property of a liquid that is measured using a

refractometer, most commonly an Abbé refractometer.[13][14]

Protocol:

Calibration: Calibrate the Abbé refractometer using a standard liquid with a known refractive
index, such as distilled water.

Sample Application: Open the prism assembly of the refractometer. Place a few drops of 2-
Chloro-3-methylpentane onto the surface of the lower prism and securely close the prisms.
[14]

Measurement: While looking through the eyepiece, adjust the light source and mirror to
achieve optimal illumination. Rotate the coarse and fine adjustment knobs until the light and
dark fields converge into a sharp, single line.

Dispersion Correction: If a colored band is visible at the borderline, adjust the compensator
dial to eliminate the color and sharpen the line.

Reading: Align the borderline precisely with the crosshairs in the eyepiece. Read the
refractive index value directly from the instrument's scale.[14] Record the temperature at
which the measurement is taken, as refractive index is temperature-dependent.[13]
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Workflow for Physical Property Determination
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Caption: General workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Chloro-3-methylpentane | C6H13ClI | CID 138188 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 2. lookchem.com [lookchem.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3422118?utm_src=pdf-body-img
https://www.benchchem.com/product/b3422118?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-methylpentane
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. (2S)-2-chloro-3-methylpentane | C6H13Cl | CID 153800257 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Physical Properties of Haloalkanes: Key Points & Examples [vedantu.com]
5. CK12-Foundation [flexbooks.ck12.org]

6. Pentane, 2-chloro-3-methyl [webbook.nist.gov]

7. testbook.com [testbook.com]

8. selfstudys.com [selfstudys.com]

9. embibe.com [embibe.com]

10. chem.libretexts.org [chem.libretexts.org]

11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

12. byjus.com [byjus.com]
13. athabascau.ca [athabascau.ca]
14. davjalandhar.com [davjalandhar.com]

To cite this document: BenchChem. [physical properties of 2-Chloro-3-methylpentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422118#physical-properties-of-2-chloro-3-
methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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